3-Methylsulfanyl-1-(oxan-4-yl)azepane
Description
3-Methylsulfanyl-1-(oxan-4-yl)azepane is a heterocyclic organic compound featuring a seven-membered azepane ring fused with a tetrahydropyran (oxan-4-yl) group at position 1 and a methylsulfanyl (-SCH₃) substituent at position 3. Its molecular formula is C₁₀H₁₉NOS, with a molecular weight of 201.32 g/mol (calculated based on atomic weights: C=12.01, H=1.01, N=14.01, O=16.00, S=32.07).
Properties
IUPAC Name |
3-methylsulfanyl-1-(oxan-4-yl)azepane | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NOS/c1-15-12-4-2-3-7-13(10-12)11-5-8-14-9-6-11/h11-12H,2-10H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUABDSUTLQQXNA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CCCCN(C1)C2CCOCC2 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NOS | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.38 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methylsulfanyl-1-(oxan-4-yl)azepane can be achieved through various synthetic routes. One common method involves the dearomative ring expansion of nitroarenes. This process is mediated by blue light and occurs at room temperature, transforming a six-membered benzenoid framework into a seven-membered ring system . Another method involves the Beckmann rearrangement of functionalized piperidones, followed by cyclization and elaboration .
Industrial Production Methods
Industrial production of 3-Methylsulfanyl-1-(oxan-4-yl)azepane typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.
Chemical Reactions Analysis
Types of Reactions
3-Methylsulfanyl-1-(oxan-4-yl)azepane undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and halogens (e.g., chlorine, bromine). Reaction conditions may vary depending on the desired product and include factors such as temperature, pressure, and solvent choice.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.
Scientific Research Applications
3-Methylsulfanyl-1-(oxan-4-yl)azepane has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 3-Methylsulfanyl-1-(oxan-4-yl)azepane involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Differences
Core Structure: The target compound and 3-(oxan-4-yl)azepane share the azepane-oxan-4-yl backbone, but the former’s methylsulfanyl group introduces sulfur, increasing molecular weight and lipophilicity compared to the latter’s simpler structure .
Functional Group Impact: The methylsulfanyl group in 3-Methylsulfanyl-1-(oxan-4-yl)azepane may improve metabolic stability compared to sulfonyl analogs (e.g., 3-(azepane-1-sulfonyl)-4-methylaniline), as sulfonyl groups are more polar and prone to enzymatic degradation .
Physicochemical Properties :
- Lipophilicity : The methylsulfanyl group likely increases logP compared to 3-(oxan-4-yl)azepane, enhancing membrane permeability but possibly reducing aqueous solubility.
- Polar Surface Area : The tetrahydropyran oxygen and azepane nitrogen contribute to moderate polarity, balancing lipophilicity for drug-like properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
